4-(3-Thiophen-2-ylmethyl-thioureido)-benzoic acid
Overview
Description
4-(3-Thiophen-2-ylmethyl-thioureido)-benzoic acid, otherwise known as 4-TMB, is a thiourea-based compound that has been gaining attention due to its potential applications in scientific research. 4-TMB has been found to have a wide range of biochemical and physiological effects, as well as a variety of applications in laboratory experiments.
Scientific Research Applications
4-TMB has been found to have a variety of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, such as thiophene-3-carboxamides and thiophene-3-carboxylic acids. It has also been used as a catalyst in the synthesis of polythiophenes. Additionally, 4-TMB has been used as a model compound in studies of the biochemistry and physiology of thiourea-based compounds.
Mechanism of Action
The exact mechanism of action of 4-TMB is not yet fully understood. It is known, however, that 4-TMB interacts with various proteins, including enzymes, transporters, and receptors. It is believed that 4-TMB binds to these proteins and alters their activity, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
4-TMB has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. It has also been found to inhibit the activity of transporters involved in the absorption and excretion of drugs. Additionally, 4-TMB has been found to alter the expression of genes involved in the regulation of metabolism and drug response.
Advantages and Limitations for Lab Experiments
The use of 4-TMB in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. It can also be used to study the biochemistry and physiology of thiourea-based compounds. Additionally, it can be used to study the interactions between drugs and their targets.
However, there are also some limitations to the use of 4-TMB in laboratory experiments. For example, the exact mechanism of action of 4-TMB is not yet fully understood. Additionally, 4-TMB is not stable in aqueous solutions, so it must be stored and handled carefully.
Future Directions
There are a number of potential future directions for the study of 4-TMB. First, further research is needed to better understand the exact mechanism of action of 4-TMB. Additionally, further research is needed to better understand the biochemical and physiological effects of 4-TMB. Furthermore, further research is needed to explore the potential applications of 4-TMB in drug synthesis and drug delivery. Finally, further research is needed to explore the potential toxicity of 4-TMB.
properties
IUPAC Name |
4-(thiophen-2-ylmethylcarbamothioylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2S2/c16-12(17)9-3-5-10(6-4-9)15-13(18)14-8-11-2-1-7-19-11/h1-7H,8H2,(H,16,17)(H2,14,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPTAQSRXTWLURZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=S)NC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Thiophen-2-ylmethyl-thioureido)-benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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